Cas no 121942-10-7 (Ethanone,1-(2,3-dihydro-2-thioxo-5-benzothiazolyl)-)

Ethanone,1-(2,3-dihydro-2-thioxo-5-benzothiazolyl)- Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-2-thioxo-5-benzothiazolyl)-
• Ethanone, 1-(2,3-dihydro-2-thioxo-5-benzothiazolyl)- (9CI)
• 1-(2,3-dihydro-2-thioxo-5-benzothiazolyl)Ethanone
• 1-(2-Thioxo-2,3-dihydrobenzo[d]thiazol-5-yl)ethanone
• 1-(2-SULFANYLIDENE-3H-1,3-BENZOTHIAZOL-5-YL)ETHANONE
• IBSFHEGRYPCUIA-UHFFFAOYSA-N
• 121942-10-7
• FT-0721685
• 5-acetyl-2-thioxo-2,3-dihydrobenzothiazole
• SCHEMBL7487967
• +Expand

• InChIKey： IBSFHEGRYPCUIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NOS2/c1-5(11)6-2-3-8-7(4-6)10-9(12)13-8/h2-4H,1H3,(H,10,12)
• SMILES： S=C1NC2C=C(C(=O)C)C=CC=2S1

Computed Properties

• Exact Mass: 208.99701
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.99690619g/mol
• Heavy Atom Count: 13
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 29.1